4-{[(Tert-butoxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylic acid

• Molecular Formula: C11H17NO5
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentene-1-carboxylic acid
• InChI: InChI=1S/C11H17NO5/c1-11(2,3)17-10(16)12-7-4-6(9(14)15)5-8(7)13/h5,7-8,13H,4H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key: VGLAXEIGOPKPIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(=CC1O)C(=O)O

Description

4-{[(Tert-Butoxy)Carbonyl]Amino}-3-Hydroxycyclopent-1-ene-1-Carboxylic Acid is a cyclopentene-derived compound characterized by a tert-butoxycarbonyl (Boc)-protected amino group at position 4, a hydroxyl group at position 3, and a carboxylic acid moiety at position 1. This unsaturated five-membered ring structure confers unique reactivity and stereochemical properties. The Boc group serves as a protective moiety for the amino group, enhancing stability during synthetic processes while enabling selective deprotection for downstream functionalization .

Synthesis of this compound typically involves derivatization of cyclopentene-carboxylic acid precursors. For instance, a 2024 patent describes its preparation from 1-((tert-butoxycarbonyl)amino)cyclopentanecarboxylic acid via methods analogous to Reference Examples 87 and 88, involving cyclization and hydroxylation steps .

Preparation Methods

Synthesis of the Cyclopentene Core

The core structure is typically synthesized via Diels-Alder cycloaddition reactions involving suitable dienes and dienophiles. For example, cyclopentadiene derivatives can be reacted with α,β-unsaturated carbonyl compounds to generate the cyclopentene scaffold with desired substitution.

Reaction Example:

Cyclopentadiene + α,β-unsaturated carbonyl → Diels-Alder adduct

This reaction provides a versatile platform for subsequent functionalization at specific positions.

Introduction of the Amino Group with Boc Protection

The amino group is introduced through nucleophilic substitution or amination of the cyclopentene derivative, followed by Boc protection to prevent undesired side reactions.

Method:

• Nucleophilic amination using ammonia or amines under controlled conditions.
• Boc protection achieved with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine.

Reaction Scheme:

Cyclopentene derivative + NH3 → Amino-cyclopentene intermediate
Amino intermediate + Boc2O → Boc-protected amino derivative

Hydroxylation at the 3-Position

Hydroxylation at the 3-position is achieved via regioselective oxidation or hydroboration-oxidation strategies.

• Hydroboration-oxidation: Using borane reagents (e.g., BH3·THF) followed by oxidation with hydrogen peroxide yields the hydroxyl group with regioselectivity.
• Directed oxidation: Using directing groups or catalysts to favor hydroxylation at the 3-position.

Carboxylation at the 1-Position

The carboxylic acid functionality is introduced through oxidation of the aldehyde or alcohol at the 1-position or via carboxylation reactions such as:

• Carbon dioxide fixation: Under high pressure with organometallic catalysts.
• Oxidative cleavage: Of suitable precursors to generate the carboxylic acid.

Final Deprotection and Purification

The Boc protecting group is removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane), followed by purification via recrystallization or chromatography.

Representative Data and Reaction Conditions

Step	Reagents	Conditions	Yield	Notes
Cyclopentene core synthesis	Dienes + Dienophiles	25–50°C, inert atmosphere	Variable	Regioselectivity critical
Amino group introduction	NH3 or amines	Room temp, 1–24 hrs	Moderate to high	Protect with Boc immediately
Boc protection	Boc2O, triethylamine	0–25°C	>85%	Ensures stability of amino group
Hydroxylation	BH3·THF, H2O2	0–25°C	Variable	Regioselective at 3-position
Carboxylation	CO2, base	Elevated pressure, 25°C	Moderate	Achieves carboxylic acid at C-1
Deprotection	TFA in DCM	Room temp	High	Removes Boc group

Data Tables Summarizing Synthesis Parameters

Synthesis Step	Key Reagents	Temperature	Reaction Time	Typical Yield	Notes
Cycloaddition	Diene + Dienophile	25–50°C	12–24 hrs	70–85%	Regioselectivity crucial
Amination	NH3 or amine	Room temp	6–24 hrs	60–80%	Protect immediately with Boc
Hydroxylation	BH3·THF, H2O2	0–25°C	4–8 hrs	50–70%	Regioselective at C-3
Carboxylation	CO2, base	Elevated pressure	12–24 hrs	40–60%	Use of catalysts enhances yield
Deprotection	TFA	Room temp	1–2 hrs	>90%	Final purification

Research Findings and Optimization Strategies

Recent research emphasizes the importance of regioselectivity and stereochemical control in synthesizing cyclopentene derivatives with functional groups at specific positions. Use of directing groups, catalysts, and controlled reaction conditions significantly improves yields and purity.

• Catalytic Hydroxylation: Transition metal catalysts (e.g., palladium, ruthenium) have been explored for regioselective hydroxylation.
• Green Chemistry Approaches: Replacing hazardous solvents like dioxane with ethanol or water-based systems, and employing microwave-assisted synthesis to reduce reaction times.
• Protecting Group Strategies: Sequential protection/deprotection schemes optimize the functionalization steps while minimizing side reactions.

Chemical Reactions Analysis

Types of Reactions

4-{[(Tert-butoxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of carbonyl groups to hydroxyl groups.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols .

Scientific Research Applications

4-{[(Tert-butoxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylic acid is widely used in scientific research, including:

Chemistry: As a building block for synthesizing more complex molecules.

Biology: In studies of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[(Tert-butoxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylic acid involves its interaction with specific molecular targets. It may act as an inhibitor or activator of certain enzymes, affecting various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Variations and Functional Group Analysis

Key analogs share the cyclopentene/cyclopentane core with Boc-protected amino and carboxylic acid groups but differ in substituents and saturation states:

Compound Name	Core Structure	Substituents/R-Groups	Key Functional Differences
Target Compound	Cyclopentene	3-OH, Boc-amino	Unsaturated ring, hydroxyl at C3
(S)-3-Amino-4-(Difluoromethylenyl)Cyclopent-1-ene-1-Carboxylic Acid	Cyclopentene	Difluoromethylenyl at C4, NH₂ at C3	No Boc protection; fluorinated substituent
(1S,3R)-3-[(Boc)Amino]-1-IsopropylCyclopentanecarboxylic Acid	Cyclopentane	Isopropyl at C1	Saturated ring; no hydroxyl group
(1S,3R)-3-[(Boc)Amino]-1-(2-Methoxyethyl)Cyclopentanecarboxylic Acid	Cyclopentane	2-Methoxyethyl at C1	Saturated ring; ether-linked alkyl chain
Methyl (1S,3S)-3-[(Boc)Amino]-4-(Difluoromethylenyl)Cyclopentane-1-Carboxylate	Cyclopentane	Difluoromethylenyl at C4, methyl ester	Saturated ring; esterified carboxylic acid

Key Observations :

• Ring Saturation : The target’s unsaturated cyclopentene core increases reactivity compared to saturated analogs, which are more thermally stable .
• Substituent Effects: The 3-hydroxyl group in the target enhances polarity and hydrogen-bonding capacity, contrasting with non-polar substituents like isopropyl or methoxyethyl in analogs .
• Boc Protection : Ubiquitous across analogs, the Boc group ensures compatibility with diverse synthetic conditions (e.g., hydrogenation, esterification) .

Physical and Spectral Properties

• (S)-3-Amino-4-(Difluoromethylenyl)Cyclopentene: ¹H NMR (D₂O): δ 4.79 ppm; ¹³C NMR: 39.52 ppm . (1S,3R)-3-[(Boc)Amino]-1-IsopropylCyclopentanecarboxylic Acid: ¹H NMR (CDCl₃): δ 1.44 ppm (Boc CH₃) .
• Mass Spectrometry: Difluoromethylenyl Methyl Ester (C₁₅H₂₂F₂NO₄): HRMS m/z calculated 318.1521; observed 318.1518 . (1S,3R)-3-[(Boc)Amino]-1-(Tetrahydrofuran-3-yl)Cyclopentanecarboxylic Acid: MS m/z 300.2 (calculated); 200.2 (M+H-Boc) observed .

Stability and Reactivity

• Target Compound : The unsaturated cyclopentene ring may undergo electrophilic addition or oxidation, whereas saturated analogs exhibit greater inertness .
• Boc Deprotection : All analogs undergo acid-mediated Boc removal (e.g., HCl in dioxane), but the presence of electron-withdrawing groups (e.g., difluoromethylenyl) accelerates deprotection .

Biological Activity

4-{[(Tert-butoxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylic acid, also known by its CAS number 352226-72-3, is a compound that has garnered interest for its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

Chemical Structure and Properties

The compound features a cyclopentene core with a hydroxyl group and a tert-butoxycarbonyl (Boc) protecting group. Its molecular formula is $C_{11}H_{17}NO_5$, with a molecular weight of 243.26 g/mol. The structural formula can be represented as follows:

\text{Structure }\text{4 tert butoxy carbonyl amino}-3-hydroxycyclopent-1-ene-1-carboxylicacid}

Research into the biological activity of this compound has indicated several potential mechanisms through which it may exert effects:

• Inhibition of Enzymatic Activity : Similar compounds have shown potential as inhibitors of various enzymes, including those involved in cancer pathways.
• Modulation of Cell Signaling : The compound may interact with cell surface receptors, influencing downstream signaling pathways that regulate cell proliferation and apoptosis.

In Vitro Studies

Several studies have investigated the in vitro effects of 4-{[(Tert-butoxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylic acid:

• Cytotoxicity : The compound has been shown to exhibit cytotoxic effects in various cancer cell lines. For instance, it was reported to induce cell death in A549 (lung cancer), HepG2 (liver cancer), and HCT-116 (colon cancer) cells by targeting specific pathways related to apoptosis .
• Antioxidant Activity : Preliminary studies suggest that this compound may possess antioxidant properties, potentially reducing oxidative stress in cells exposed to harmful agents .

Case Studies

A notable case study involved examining the effects of the compound on astrocytes in the presence of amyloid-beta peptides, which are implicated in neurodegenerative diseases like Alzheimer's. The findings indicated that treatment with the compound improved cell viability and reduced inflammatory markers such as TNF-α . This suggests a neuroprotective role that could be beneficial in neurodegenerative contexts.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Cytotoxicity	Induces apoptosis in cancer cell lines
Antioxidant	Reduces oxidative stress
Neuroprotection	Improves astrocyte viability against Aβ toxicity